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Compound of Interest

Compound Name:
1-(3-Butyl-4-hydroxyphenyl)ethan-

1-one

CAS No.: 61405-66-1

Cat. No.: B3329621

Get Quote

The responsible management of laboratory chemicals extends from procurement to final

disposal. Under the Resource Conservation and Recovery Act (RCRA), the generator of the

waste is responsible for its management from "cradle to grave."[1] This principle mandates a

thorough understanding of the chemical's properties and hazards before its use and a clear

plan for its eventual disposal.

1-(3-Butyl-4-hydroxyphenyl)ethan-1-one is a substituted phenol and ketone. Phenolic

compounds are a well-documented class of priority pollutants due to their potential for toxicity

and harm to aquatic ecosystems.[2][3] Therefore, this compound must be treated as hazardous

waste and must not be disposed of via standard laboratory drains or as regular solid waste.[4]

[5][6]

Hazard Profile
While a specific Safety Data Sheet (SDS) for 1-(3-Butyl-4-hydroxyphenyl)ethan-1-one is not

readily available, its hazard profile can be inferred from structurally similar compounds, such as

other hydroxyacetophenones and substituted phenols.
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Hazard Class Anticipated Risk Rationale & Source

Acute Oral Toxicity Harmful if swallowed.[7][8]

Based on data for 4-(4-

Hydroxyphenyl)butan-2-one

and 4'-Hydroxyacetophenone.

[7][8]

Skin Corrosion/Irritation Causes skin irritation.[9][10]
A common characteristic of

phenolic compounds.[9][10]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[9][10][11]

Based on data for similar

substituted acetophenones.[9]

[10][11]

Aquatic Hazard

Potentially harmful to aquatic

life with long-lasting effects.

[11]

Phenolic compounds are

recognized environmental

pollutants.[2]

This initial assessment dictates that all handling and disposal procedures must be designed to

prevent ingestion, skin/eye contact, and environmental release.

Personnel Protection: Your First Line of Defense
Before handling the chemical in any capacity—including for disposal—all personnel must be

equipped with the appropriate Personal Protective Equipment (PPE). The selection of PPE is

not arbitrary; it is a direct response to the identified hazards.
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PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact and

irritation.[12]

Eye/Face Protection

Chemical safety goggles. A

face shield is recommended if

there is a risk of splashing.[12]

[13]

To protect against serious eye

irritation from dust or splashes.

[11][13]

Skin and Body Protection Standard laboratory coat.

To protect skin and personal

clothing from contamination.

[12]

Respiratory Protection

Required when dusts are

generated. Use a

NIOSH/MSHA approved

respirator.[7][12]

To prevent inhalation of the

compound, particularly if it is a

fine powder.

All PPE should be removed and disposed of as contaminated solid waste after handling the

chemical.

Spill Management Protocol
Spills are preventable but require a pre-defined response plan to mitigate exposure and

environmental contamination.[14]

Step 1: Evacuate and Secure the Area

Alert personnel in the immediate vicinity.

Restrict access to the spill area.

Step 2: Assess the Spill

Evaluate the quantity of spilled material and the extent of the contamination.

If the spill is large or involves other hazardous materials, contact your institution's

Environmental Health and Safety (EHS) office immediately.
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Step 3: Don Appropriate PPE

Wear the full PPE ensemble as detailed in the table above.

Step 4: Contain and Clean the Spill

For a solid spill, gently cover with an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads). Avoid raising dust.[7][12]

Carefully sweep or scoop the material and absorbent into a designated, labeled hazardous

waste container.

For a liquid spill (if the compound is dissolved in a solvent), absorb with a chemical sorbent.

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or

isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

Step 5: Decontaminate and Dispose

Place all contaminated materials, including gloves, absorbent pads, and wipes, into a sealed

and properly labeled hazardous waste container.[6]

Step-by-Step Disposal Procedure
The guiding principle for disposal is chemical segregation and containment. Never mix

incompatible waste streams, as this can lead to dangerous chemical reactions.[15][16] The

disposal of 1-(3-Butyl-4-hydroxyphenyl)ethan-1-one must be managed through your

institution's hazardous waste program.[4][5]

Workflow for Disposal of 1-(3-Butyl-4-
hydroxyphenyl)ethan-1-one
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Disposal Workflow for 1-(3-Butyl-4-hydroxyphenyl)ethan-1-one

Preparation & Segregation

Waste Accumulation

Interim Storage

Final Disposal

Waste Generation
(Unused reagent, contaminated materials)

Select Compatible Waste Container
(HDPE or glass)

Affix Hazardous Waste Label

Transfer Waste to Container
(Use fume hood)

Securely Seal Container
(Keep closed when not in use)

Complete Label Details
(Full chemical name, concentration, date)

Store in Satellite Accumulation Area (SAA)

Use Secondary Containment

Weekly Inspection
(Check for leaks, label integrity)

Request Waste Pickup
(Contact EHS/Waste Coordinator)

EHS Transports to Central Facility

Final Disposal by Licensed Vendor
(Incineration or other approved method)

Click to download full resolution via product page

Caption: Disposal workflow from generation to final vendor disposal.
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Protocol Details
Part 1: Waste Collection (At the Point of Generation)

Identify Waste Type: Determine if the waste is the pure (unused) chemical, a solution, or

contaminated solid waste (e.g., gloves, pipette tips, absorbent paper).

Select an Appropriate Container:

Use a container made of a material compatible with the chemical and any solvents. High-

density polyethylene (HDPE) or glass containers are generally suitable.

The container must have a secure, leak-proof screw-top cap.[15]

Never use food or beverage containers.

Label the Container: Before adding any waste, affix a hazardous waste tag or label provided

by your institution's EHS office.[5][16] The label must include:

The words "Hazardous Waste."

The full chemical name: "Waste 1-(3-Butyl-4-hydroxyphenyl)ethan-1-one." Do not use

abbreviations or chemical formulas.[5]

If in a solution, list all components and their approximate percentages.

The date accumulation started.

The point of generation (laboratory number, Principal Investigator).

Transfer the Waste:

Perform all transfers of the chemical into the waste container inside a certified chemical

fume hood to minimize inhalation exposure.[6]

Keep the container closed at all times, except when actively adding waste.[17]

Part 2: Storage in a Satellite Accumulation Area (SAA)
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Designated Storage: Store the waste container in a designated Satellite Accumulation Area

(SAA), which is at or near the point of generation and under the control of the laboratory

personnel.[18][19]

Secondary Containment: Place the waste container in a secondary containment bin or tray

that is large enough to hold the entire contents of the container in case of a leak.[14][18]

Segregation: Store the waste away from incompatible materials. As a substituted

phenol/ketone, it should be segregated from strong oxidizing agents and strong bases.

Part 3: Disposal of Empty Containers

Definition of "Empty": An "empty" container under RCRA regulations is one from which all

contents have been removed by normal means.[18]

Triple Rinsing: For a container that held 1-(3-Butyl-4-hydroxyphenyl)ethan-1-one, it must

be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).[4][19]

Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as

hazardous liquid waste.[4][18]

Deface Label: After triple-rinsing and air-drying, completely deface or remove the original

manufacturer's label.[4][19]

Final Disposal: The clean, defaced container can typically be disposed of as regular

laboratory glass or plastic waste, according to your institution's policy.

Part 4: Arranging for Final Disposal

Monitor Fill Level: Do not overfill waste containers. Request a pickup when the container is

approximately 75-90% full.[6][19]

Request Pickup: Follow your institution's specific procedure to request a hazardous waste

pickup. This is typically done by contacting the EHS office or using an online system.[5]

Documentation: Ensure all labels and forms are filled out completely and accurately. The

licensed waste hauler will rely on this information for safe transport and final disposal, which
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is often high-temperature incineration for organic solids.[20]

By adhering to this comprehensive disposal protocol, you ensure the safety of laboratory

personnel, maintain compliance with federal and local regulations, and uphold your

professional responsibility to protect the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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